Cas no 349443-83-0 (4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 349443-83-0
• MF: C₁₁H₁₀BrN₃OS₂
• MW: 344.250598430634
• CID: 5960612
• PubChem ID: 694799
• Update Time: 2025-06-08

4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 4-bromo-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 4-bromo-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-
• F0326-0034
• 4-bromo-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• SR-01000447852-1
• 4-bromo-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• EU-0039865
• 349443-83-0
• AKOS003014670
• AK-968/11299020
• CBMicro_030668
• BIM-0030686.P001
• SR-01000447852

• Inchi： 1S/C11H10BrN3OS2/c1-2-17-11-15-14-10(18-11)13-9(16)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H,13,14,16)
• InChI Key： FJAHITTUMBLPTR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC)S1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 342.94487g/mol
• Monoisotopic Mass: 342.94487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 108Ų

Additional information on 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Professional Introduction to 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 349443-83-0)

4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, with the CAS number 349443-83-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of benzamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo substituent and an N-5-(ethylsulfanyl) group on the thiadiazole ring, contribute to its unique chemical properties and biological interactions.

The benzamide moiety is well-known for its role in drug design, often serving as a pharmacophore in various therapeutic agents. The incorporation of a thiadiazole ring further enhances the compound's potential by introducing additional functional groups that can interact with biological targets. The 4-bromo substituent on the benzene ring is particularly noteworthy, as bromine atoms are frequently employed in medicinal chemistry to modulate reactivity and binding affinity. This substitution pattern suggests that 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide may exhibit interesting pharmacological properties.

In recent years, there has been growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The N-5-(ethylsulfanyl) group in this molecule is particularly intriguing, as sulfur-containing heterocycles are known to enhance bioavailability and binding affinity to biological targets. This feature makes 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide a promising candidate for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the benzamide and thiadiazole moieties provides a rich scaffold for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can optimize its biological activity and selectivity. For instance, the position and nature of substituents on the thiadiazole ring can significantly influence its interaction with enzymes and receptors.

The bromine atom at the 4-position of the benzene ring adds another layer of complexity to this compound. Bromine is known to be a versatile atom in medicinal chemistry, capable of participating in various chemical reactions and forming stable bonds with biological targets. This makes 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide a valuable tool for studying molecular interactions and developing new therapeutic agents.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery. These compounds have shown promise in treating conditions such as pain, inflammation, and neurodegenerative diseases. The structural features of 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide align well with these findings, suggesting that it may have similar therapeutic applications. Further research is needed to fully elucidate its potential benefits and mechanisms of action.

The ethylsulfanyl group at the 5-position of the thiadiazole ring is another key feature that warrants investigation. Sulfur-containing heterocycles are known to exhibit a wide range of biological activities due to their ability to interact with various biological targets. The ethylsulfanyl group may enhance the solubility and bioavailability of the compound while also influencing its binding affinity to biological receptors. These factors make 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide a promising candidate for further exploration.

In conclusion, 4-bromo-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 349443-83-0) is a structurally interesting compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it an attractive candidate for further research into its biological activities and therapeutic applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing new treatments for various diseases.